Cas no 2229501-90-8 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2229501-90-8
• MF: C₁₁H₁₆F₂N₂O₂
• MW: 246.253749847412
• CID: 5965895
• PubChem ID: 165666728
• Update Time: 2025-06-08

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• 2229501-90-8
• EN300-1968279

• Inchi： 1S/C11H16F2N2O2/c1-10(2,3)8-7(6-15(4)14-8)5-11(12,13)9(16)17/h6H,5H2,1-4H3,(H,16,17)
• InChI Key： HJEPVGHXRBFOQS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1=CN(C)N=C1C(C)(C)C)F

Computed Properties

• Exact Mass: 246.11798408g/mol
• Monoisotopic Mass: 246.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS: 2229501-90-8)

The compound 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS: 2229501-90-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole core and difluoropropanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. The tert-butyl and methyl groups on the pyrazole ring, along with the difluoropropanoic acid side chain, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological studies.

In terms of pharmacological properties, preliminary studies have indicated that 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential use in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its unique chemical structure allows for selective interaction with target proteins, minimizing off-target effects and enhancing therapeutic efficacy.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. It has been shown to modulate key signaling pathways, such as the NF-κB pathway, which plays a central role in inflammation and immune response. These findings underscore the compound's potential as a novel therapeutic agent, with ongoing research aimed at optimizing its pharmacokinetic and pharmacodynamic properties.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, toxicity, and formulation need to be addressed to advance it to clinical trials. However, the progress made so far highlights the importance of continued research in this area. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid.

In conclusion, the recent advancements in the study of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS: 2229501-90-8) demonstrate its significant potential in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a compelling candidate for further investigation. As research continues, this compound may pave the way for the development of new therapies for inflammatory and other diseases, contributing to the advancement of chemical biology and pharmaceutical sciences.